Cas no 1396848-13-7 (N-{2-oxo-9-oxa-1-azatricyclo[10.4.0.0^{3,8}]hexadeca-3,5,7-trien-5-yl}cyclohex-3-ene-1-carboxamide)

• Product Name: N-{2-oxo-9-oxa-1-azatricyclo[10.4.0.0^{3,8}]hexadeca-3,5,7-trien-5-yl}cyclohex-3-ene-1-carboxamide
• CAS No: 1396848-13-7
• MF: C₂₁H₂₆N₂O₃
• MW: 354.442745685577
• CID: 5405772
• Update Time: 2025-11-01

N-{2-oxo-9-oxa-1-azatricyclo[10.4.0.0^{3,8}]hexadeca-3,5,7-trien-5-yl}cyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)cyclohex-3-ene-1-carboxamide
• N-{2-oxo-9-oxa-1-azatricyclo[10.4.0.0^{3,8}]hexadeca-3,5,7-trien-5-yl}cyclohex-3-ene-1-carboxamide

• InChI Key： YJPSLIDEYUBXED-AQTBWJFISA-N
• SMILES： C1(C(NC2C3N(C=CC=2)CC2CCCCC2OC(=O)C=3)=O)CCC=CC1 |t:21|

Additional information on N-{2-oxo-9-oxa-1-azatricyclo[10.4.0.0^{3,8}]hexadeca-3,5,7-trien-5-yl}cyclohex-3-ene-1-carboxamide

Comprehensive Overview of N-{2-oxo-9-oxa-1-azatricyclo[10.4.0.0^{3,8}]hexadeca-3,5,7-trien-5-yl}cyclohex-3-ene-1-carboxamide (CAS 1396848-13-7)

The compound N-{2-oxo-9-oxa-1-azatricyclo[10.4.0.0^{3,8}]hexadeca-3,5,7-trien-5-yl}cyclohex-3-ene-1-carboxamide, identified by its CAS number 1396848-13-7, represents a sophisticated molecular structure with significant potential in pharmaceutical and chemical research. This compound belongs to the class of heterocyclic molecules, which are increasingly gaining attention due to their diverse biological activities and applications in drug discovery. The unique tricyclic framework combined with an amide linkage makes it a subject of interest for researchers exploring novel therapeutic agents.

One of the most intriguing aspects of CAS 1396848-13-7 is its structural complexity, featuring a 9-oxa-1-azatricyclo[10.4.0.0^{3,8}]hexadeca core. This core is further functionalized with a 2-oxo group and a cyclohex-3-ene-1-carboxamide moiety, which may contribute to its binding affinity and selectivity in biological systems. Researchers are particularly interested in how these functional groups interact with enzymes or receptors, potentially leading to breakthroughs in treating diseases such as inflammation, neurological disorders, or metabolic conditions.

In recent years, the demand for innovative small molecules like N-{2-oxo-9-oxa-1-azatricyclo[10.4.0.0^{3,8}]hexadeca-3,5,7-trien-5-yl}cyclohex-3-ene-1-carboxamide has surged, driven by advancements in computational chemistry and high-throughput screening. Many users searching for this compound often inquire about its synthesis methods, solubility, and stability under various conditions. These queries reflect the growing need for detailed physicochemical data to support laboratory applications. Additionally, the compound's potential as a scaffold for drug development is a hot topic in medicinal chemistry forums and academic discussions.

From a synthetic perspective, the preparation of CAS 1396848-13-7 involves multi-step organic transformations, including cyclization and amidation reactions. The 2-oxo-9-oxa-1-azatricyclo skeleton poses challenges in terms of regioselectivity and yield optimization, making it a valuable case study for synthetic chemists. Recent publications have highlighted innovative catalytic approaches to streamline its production, addressing common pain points such as reaction efficiency and purification techniques.

The pharmacological potential of N-{2-oxo-9-oxa-1-azatricyclo[10.4.0.0^{3,8}]hexadeca-3,5,7-trien-5-yl}cyclohex-3-ene-1-carboxamide is another area of intense exploration. Preliminary studies suggest that its unique structure may modulate specific biological pathways, though detailed mechanistic insights remain under investigation. This aligns with broader trends in precision medicine, where researchers seek compounds with targeted activity and minimal off-target effects. As such, this molecule is frequently discussed in contexts like structure-activity relationships (SAR) and fragment-based drug design.

For those working in analytical chemistry, characterizing CAS 1396848-13-7 requires advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its purity and structural integrity, which are critical for reproducible research outcomes. The compound's spectral data and crystallographic parameters are often requested by laboratories aiming to validate their synthetic batches or explore its conformational flexibility.

In summary, N-{2-oxo-9-oxa-1-azatricyclo[10.4.0.0^{3,8}]hexadeca-3,5,7-trien-5-yl}cyclohex-3-ene-1-carboxamide (1396848-13-7) stands at the intersection of synthetic chemistry and biomedical innovation. Its intricate architecture and untapped biological potential make it a compelling candidate for future research endeavors. As the scientific community continues to unravel its properties, this compound may pave the way for new therapeutic strategies and inspire further exploration of structurally related analogs.